Cas no 2229080-81-1 (4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol)
4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol
- EN300-1949877
- 4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol
- 2229080-81-1
-
- Inchi: 1S/C14H18F3NO2/c1-20-11-3-2-10(12(8-11)14(15,16)17)9-13(19)4-6-18-7-5-13/h2-3,8,18-19H,4-7,9H2,1H3
- InChI Key: HRZWEKPNZVOWAH-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1CC1(CCNCC1)O)OC)(F)F
Computed Properties
- Exact Mass: 289.12896330g/mol
- Monoisotopic Mass: 289.12896330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.5Ų
4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1949877-0.05g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1949877-0.1g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1949877-0.25g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1949877-0.5g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1949877-1.0g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1949877-2.5g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1949877-5.0g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1949877-10.0g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1949877-1g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1949877-5g |
4-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}piperidin-4-ol |
2229080-81-1 | 5g |
$2858.0 | 2023-09-17 |
4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol
Comprehensive Overview of 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol (CAS No. 2229080-81-1)
4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol (CAS No. 2229080-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine core and trifluoromethyl substituent, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.
The molecular structure of 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol features a methoxy group and a trifluoromethyl group, which contribute to its distinct chemical properties. These functional groups enhance the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the piperidin-4-ol moiety further expands its utility in designing bioactive molecules, particularly those targeting neurological and metabolic disorders.
In recent years, the demand for 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol has surged due to its relevance in drug discovery and medicinal chemistry. The compound's ability to modulate biological pathways has made it a focal point in the development of small-molecule therapeutics. Its applications extend to areas such as central nervous system (CNS) drug development and enzyme inhibition, where its structural features offer unique advantages.
One of the most frequently asked questions about 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol pertains to its synthesis and scalability. Researchers often seek optimized synthetic routes to produce this compound efficiently, with minimal byproducts. Advances in green chemistry and catalytic processes have further streamlined its production, aligning with the growing emphasis on sustainable practices in the chemical industry.
The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its application in drug formulations. Studies have shown that 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol exhibits favorable pharmacokinetic profiles, making it a promising candidate for further preclinical evaluation. Its lipophilicity and hydrogen-bonding capacity are particularly noteworthy, as they influence its bioavailability and interaction with biological targets.
Another area of interest is the compound's potential role in addressing neurodegenerative diseases. With the rising prevalence of conditions such as Alzheimer's and Parkinson's disease, researchers are exploring 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol as a scaffold for designing neuroprotective agents. Its ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter systems has positioned it as a key player in CNS drug development.
From a market perspective, the global demand for 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol is expected to grow, driven by its applications in pharmaceutical research and biotechnology. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial laboratories. Its versatility and potential for patentability further enhance its commercial value.
In conclusion, 4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol (CAS No. 2229080-81-1) represents a compelling subject of study in modern chemistry and pharmacology. Its unique structural features, coupled with its broad applicability, make it a valuable asset in the quest for innovative therapeutic solutions. As research continues to uncover its full potential, this compound is poised to play an increasingly significant role in advancing human health and scientific discovery.
2229080-81-1 (4-{4-methoxy-2-(trifluoromethyl)phenylmethyl}piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)